Structure characteristics and photoactivity of simultaneous luminescence and photocatalysis in CaV2O6 nanorods synthesized by the sol–gel Pechini method
RSC Advances Pub Date: 2015-07-10 DOI: 10.1039/C5RA10465C
Abstract
The work reports the large-scale synthesis, and simultaneous luminescent and photocatalytic activities of self-activated metavanadate CaV2O6 nanorods. The samples were synthesized using the Pechini method on the basis of a citrate-complexation route. The phase formation and crystal structure were investigated by X-ray powder diffraction (XRD) and structural refinements. The detailed surface properties were characterized by scanning electron microscopy (SEM), transmission electron microscopy (TEM), energy dispersive X-ray spectroscopy (EDS), X-ray photoelectron spectroscopy (XPS) and Brunauer–Emmett–Teller (BET) measurements. The photoactivity was evaluated by the photoluminescence of the as-prepared powders and the photodegradation of methylene blue (MB) solutions. CaV2O6 presents a broad emission centered at 580 nm, which is different from the luminescence in commonly reported self-activated vanadates. The results of excitation spectra and decay curves (10.5 μs) indicate only one kind of luminescence center in the lattices. In particular, it was found for the first time that CaV2O6 nanorods showed excellent photocatalytic activity. The luminescence properties and degradation mechanism were discussed based on the structure characteristics and the band structure. CaV2O6 presents a layered structure constructed by line-arranged VO5 units. The coexistence of V4+/V5+ ions and the induced oxygen vacancies in the lattices were confirmed to have a contribution to the photocatalytic activities. These results indicate that CaV2O6 could be a potential photoactive material with a two-dimensional structure.
Recommended Literature
- [1] Front cover
- [2] In situ sulfidation for controllable hetero-interface engineering of α-Ni(OH)2–Ni3S4 hybrid structures realizing robust electrocatalytic methanol oxidation†
- [3] Enzymatic synthesis of 2-phenethyl acetate in water catalyzed by an immobilized acyltransferase from Mycobacterium smegmatis
- [4] Enzyme logic gate associated with a single responsive microparticle: scaling biocomputing to microsize systems†
- [5] Ultrafast, asymmetric charge transfer and slow charge recombination in porphyrin/CNT composites demonstrated by time-domain atomistic simulation†
- [6] Rapid electrochemical quantification of trace Hg2+ using a hairpin DNA probe and quantum dot modified screen-printed gold electrodes†
- [7] Temperature influence on morphological progress of Ni(OH)2 thin films and its subsequent effect on electrochemical supercapacitive properties
- [8] Small size Mo2C nanocrystal coupled with reduced graphene oxide enhance the electrochemical activity of palladium nanoparticles towards methanol oxidation reaction†
- [9] Front cover
- [10] Photoresponsive 2D polymeric Langmuir–Blodgett films of 2,3,6,7,10,11-hexaiminotriphenylene†
